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Introduction
Diphenyl oxalate (DPO) is a key intermediate in the non-phosgene route for the production of

diphenyl carbonate (DPC), a monomer used in the synthesis of polycarbonates. The

transesterification of dimethyl oxalate (DMO) with phenol offers a safer and more

environmentally friendly alternative to traditional methods that utilize phosgene. This document

provides a detailed procedure for the synthesis of diphenyl oxalate through the

transesterification of dimethyl oxalate, focusing on the use of heterogeneous solid acid

catalysts.

The overall reaction proceeds in two steps: the transesterification of dimethyl oxalate with

phenol to form methyl phenyl oxalate (MPO), followed by a disproportionation reaction of MPO

to yield diphenyl oxalate and regenerate dimethyl oxalate.[1] The equilibrium of the reaction is

driven forward by the removal of the methanol byproduct.[1]

Reaction Mechanism and Signaling Pathway
The transesterification of dimethyl oxalate with phenol is effectively catalyzed by solid acid

catalysts, where Lewis acid sites are considered the active centers for the reaction.[2][3] The
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reaction mechanism involves the activation of the carbonyl group of dimethyl oxalate by a

Lewis acid site on the catalyst, followed by nucleophilic attack by phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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